Cas no 84145-43-7 (1-(4-Methoxyphenyl)piperazine hydrochloride)

• Product Name: 1-(4-Methoxyphenyl)piperazine hydrochloride
• CAS No: 84145-43-7
• MF: C₁₁H₁₇ClN₂O
• MW: 228.718481779099
• CID: 60666
• PubChem ID: 12201197
• Update Time: 2025-10-31

1-(4-Methoxyphenyl)piperazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(4-Methoxyphenyl)piperazine hydrochloride
• 1-(4-Methoxyphenyl)p
• 1-(4-METHOXYLPHENYL)-PIPERAZINE
• 1-(4-METHOXYPHENYL)PIPERAZINE HCL
• 1-(4-Methoxyphenyl)piperazine MonoHydrochloride
• 1-(4-methoxyphenyl)piperazinium chloride
• 1-(para-methoxyphenyl)piperazine hydrochloride
• 1-(p-Methoxyphenyl)-piperazine monohydrochloride
• 1-<-4-(methoxyphenyl)>piperazine hydrochloride
• 4-(4-methoxyphenyl) piperazine hydrochloride
• Einecs 282-270-1
• N-(4-METHOXYPHENYL)PIPERAZINE
• RARECHEM AH CK 0128
• Piperazine,1-(4-methoxyphenyl)-, monohydrochloride (9CI)
• 70849-64-8
• A837007
• AS-65778
• SCHEMBL1724680
• FT-0650010
• AKOS015897766
• FT-0650001
• DTXSID50480212
• 84145-43-7
• HFJDUYKRPHHPAX-UHFFFAOYSA-N
• Piperazine, 1-(4-methoxyphenyl)-, hydrochloride
• Piperazine, 1-(4-methoxyphenyl)-, monohydrochloride
• 1-(4-methoxyphenyl)piperazine;hydrochloride
• CS-0456123
• NSC71661
• 5-(2,5-Dimethoxy-phenyl)-2H-pyrazole-3-carboxylicacid
• AMY32502
• 1-(4-Methoxyphenyl)piperazine-1,4-diylium dichloride
• NSC-71661
• D97787
• 1-(4-Methoxy-phenyl)-piperazine; hydrochloride
• AC-25795
• 1-(4-METHOXYPHENYL)PIPERAZINE (HYDROCHLORIDE)
• 4-methoxyphenyl piperazine hydrochloride
• 1-(4-methoxylphenyl)piperazine hydrochloride
• DB-027271

• MDL： M189220
• Inchi： 1S/C11H16N2O.ClH/c1-14-11-4-2-10(3-5-11)13-8-6-12-7-9-13;/h2-5,12H,6-9H2,1H3;1H
• InChI Key： HFJDUYKRPHHPAX-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1C=CC(=CC=1)N1CCNCC1

Computed Properties

• Exact Mass: 228.10300
• Monoisotopic Mass: 228.102941
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.7

Experimental Properties

• Color/Form: No data available
• Density: 1.1±0.1 g/cm3
• Melting Point: 42-47 °C(lit.)
• Boiling Point: 344.0±27.0 °C at 760 mmHg
• Flash Point: >230 °F
• PSA: 24.50000
• LogP: 2.30060

1-(4-Methoxyphenyl)piperazine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• FLUKA BRAND F CODES：10-34
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Room temperature storage

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-(4-Methoxyphenyl)piperazine hydrochloride

Introduction to 1-(4-Methoxyphenyl)piperazine Hydrochloride (CAS No. 84145-43-7)

1-(4-Methoxyphenyl)piperazine hydrochloride, with the chemical formula C₁₂H₁₄N₂O·HCl, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperazine class of derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of a methoxy group at the para position of the phenyl ring and the hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in drug synthesis and research.

The CAS number 84145-43-7 uniquely identifies this chemical entity, ensuring precise classification and documentation in scientific literature and industrial applications. As a specialized compound, 1-(4-Methoxyphenyl)piperazine hydrochloride has garnered attention due to its structural similarity to several pharmacologically active molecules. This similarity has prompted extensive research into its potential role in developing novel therapeutic agents.

In recent years, the pharmaceutical industry has witnessed a surge in interest towards piperazine derivatives due to their versatile biological effects. 1-(4-Methoxyphenyl)piperazine hydrochloride has been explored for its potential in various pharmacological contexts, including central nervous system (CNS) disorders, cardiovascular diseases, and inflammatory conditions. Its mechanism of action often involves modulation of neurotransmitter systems, particularly those involving serotonin and dopamine.

One of the most compelling aspects of 1-(4-Methoxyphenyl)piperazine hydrochloride is its role as a precursor in synthesizing more complex molecules with enhanced pharmacological properties. Researchers have leveraged its structural framework to develop analogs with improved efficacy and reduced side effects. For instance, modifications to the phenyl ring or the piperazine moiety have led to compounds with novel therapeutic profiles.

The latest advancements in computational chemistry and molecular modeling have further illuminated the potential of 1-(4-Methoxyphenyl)piperazine hydrochloride. These techniques allow scientists to predict interactions between the compound and biological targets with high accuracy, facilitating faster development of drug candidates. Such computational studies have highlighted its potential as an antagonist or agonist in various receptor systems.

In clinical research, 1-(4-Methoxyphenyl)piperazine hydrochloride has been investigated for its potential applications in treating neurological disorders. Its ability to modulate neurotransmitter activity makes it a candidate for conditions such as depression, anxiety, and Parkinson’s disease. Preclinical studies have demonstrated promising results in animal models, suggesting that further clinical trials could validate its therapeutic potential.

The synthesis of 1-(4-Methoxyphenyl)piperazine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the methoxy group at the phenyl ring is a critical step, often achieved through nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions. The subsequent formation of the piperazine ring followed by salt formation with hydrochloric acid ensures high yield and purity.

Quality control and analytical techniques play a pivotal role in ensuring the integrity of 1-(4-Methoxyphenyl)piperazine hydrochloride. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are commonly employed methods for characterizing the compound. These techniques provide detailed information about its chemical structure, purity, and impurities, ensuring compliance with pharmaceutical standards.

The environmental impact of synthesizing 1-(4-Methoxyphenyl)piperazine hydrochloride is another area of growing interest. Researchers are exploring green chemistry approaches to minimize waste and reduce energy consumption during production. Solvent recovery systems, catalytic processes, and alternative synthetic routes are being developed to make the manufacturing process more sustainable.

The future prospects for 1-(4-Methoxyphenyl)piperazine hydrochloride are promising, with ongoing research uncovering new applications and refining synthetic methodologies. Collaborative efforts between academia and industry are essential to translate laboratory findings into clinical reality. As our understanding of biological systems evolves, so too will the therapeutic potential of this versatile compound.